Cas no 2171578-18-8 (4-(3-ethyl-4-hydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(3-ethyl-4-hydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171578-18-8
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5794890
• PubChem ID: 165566977
• Update Time: 2025-10-16

4-(3-ethyl-4-hydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1523967
• 4-(3-ethyl-4-hydroxypyrrolidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• 2171578-18-8
• 4-(3-ethyl-4-hydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

• Inchi： 1S/C25H28N2O6/c1-2-15-12-27(13-22(15)28)24(31)21(11-23(29)30)26-25(32)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22,28H,2,11-14H2,1H3,(H,26,32)(H,29,30)
• InChI Key： BMRBQZHOKWHMNX-UHFFFAOYSA-N
• SMILES： OC1CN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1CC

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Additional information on 4-(3-ethyl-4-hydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Introduction to 4-(3-ethyl-4-hydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic Acid (CAS No. 2171578-18-8)

4-(3-ethyl-4-hydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid, identified by its CAS number 2171578-18-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its intricate structural framework, combines a pyrrolidine core with functional groups that suggest potential biological activity. The presence of an ethyl substituent on the pyrrolidine ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group on the amino side chain highlights its synthetic complexity and utility in medicinal chemistry.

The compound’s structure is notable for its dual functionality, which positions it as a promising candidate for further exploration in drug discovery. The hydroxypyrrolidin-1-yl moiety introduces a basic nitrogen, which can participate in hydrogen bonding interactions, while the 4-oxobutanoic acid moiety provides an acidic proton, making the molecule amenable to various pharmacophoric modifications. These features make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. Pyrrolidine derivatives, in particular, have been extensively studied for their role in modulating enzyme activity and receptor interactions. The 3-ethyl-4-hydroxypyrrolidin-1-yl group in this compound may contribute to its ability to interact with biological targets in a specific manner, potentially influencing pathways relevant to neurological disorders, inflammation, or metabolic diseases.

The Fmoc-amino group on the side chain is particularly significant, as it suggests a synthetic precursor for peptide coupling or as a protecting group in peptide synthesis. This feature makes the compound valuable not only as a standalone entity but also as an intermediate in more complex molecular architectures. The fluorenylmethoxycarbonyl moiety is commonly used in peptide chemistry due to its stability under basic conditions and ease of removal during synthetic protocols.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies have indicated that derivatives of this structure may exhibit inhibitory activity against enzymes such as kinases or proteases, which are often implicated in disease pathways. For instance, modifications to the hydroxypyrrolidin-1-yl or 4-oxobutanoic acid regions could fine-tune the compound’s interaction with target proteins, leading to improved pharmacological profiles.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorenylmethoxycarbonyl group necessitates conditions that prevent unwanted side reactions, while the removal of protecting groups must be carried out under mild conditions to avoid degradation of sensitive functionalities. These synthetic challenges underscore the importance of robust methodologies in pharmaceutical chemistry.

One area where this compound shows promise is in the development of enzyme inhibitors. Enzymes such as kinases are critical targets in oncology and inflammatory diseases, and small-molecule inhibitors can disrupt aberrant signaling pathways. The structural features of this molecule make it a candidate for designing inhibitors with high specificity and low toxicity. Preliminary studies have suggested that analogs of this compound may exhibit inhibitory activity against certain kinases by binding to their active sites or allosteric pockets.

The role of hydroxypyrrolidin derivatives in medicinal chemistry cannot be overstated. These compounds have been explored for their potential applications in treating neurological disorders such as Alzheimer’s disease or Parkinson’s disease, where modulation of neurotransmitter activity is key. The presence of both hydroxyl and amine functionalities allows for diverse derivatization strategies, enabling chemists to tailor properties such as solubility, bioavailability, and metabolic stability.

Another exciting aspect of this compound is its potential application in peptidomimetics—a class of molecules designed to mimic peptide sequences while offering improved pharmacokinetic properties. By incorporating non-peptide scaffolds like pyrrolidine into peptidomimetic designs, researchers can enhance binding affinity and reduce susceptibility to enzymatic degradation. The Fmoc-amino group provides a convenient handle for further derivatization into peptidomimetic motifs.

The use of computational tools has revolutionized drug discovery by allowing virtual screening of large libraries of compounds for potential hits. In silico models have been developed to predict how different structural modifications might affect biological activity. For example, virtual screening has identified that subtle changes to the ethyl substituent on the pyrrolidine ring could enhance binding interactions with target enzymes. Such insights guide experimental efforts toward more efficient synthesis campaigns.

In conclusion,4-(3-ethyl-4-hydroxypyrrolidin-1-yl)-3-{(9H-fluoren-9-y lmethoxycarbonyl}amino)-4 oxobutanoic acid (CAS No 2171578 18 8) represents an intriguing molecular scaffold with significant potential in pharmaceutical research Its structural complexity functional diversity and synthetic accessibility position it as a valuable tool for developing novel therapeutic agents Further exploration into its biological activities synthetic applications will undoubtedly yield important insights into future drug discovery strategies。